Cas no 1212017-68-9 (6-Bromo-2',4',5',6'-tetrahydrospiro[chroman-2,3'-pyran]-4-one)

• Product Name: 6-Bromo-2',4',5',6'-tetrahydrospiro[chroman-2,3'-pyran]-4-one
• CAS No: 1212017-68-9
• MF: C₁₃H₁₃BrO₃
• MW: 297.144523382187
• CID: 4933848
• Update Time: 2025-05-24

6-Bromo-2',4',5',6'-tetrahydrospiro[chroman-2,3'-pyran]-4-one Chemical and Physical Properties

Names and Identifiers

• 6-BROMO-2',4',5',6'-TETRAHYDROSPIRO[CHROMAN-2,3'-PYRAN]-4-ONE
• 6-bromospiro[3H-chromene-2,3'-oxane]-4-one
• 6-Bromo-5',6'-dihydro-4'H-spiro[chromene-2,3'-pyran]-4(3H)-one
• 6-Bromo-5',6'-dihydro-4'H-spiro[chromene-2,3'-pyran]-4(3 H)-one
• 6-Bromo-2',4',5',6'-tetrahydrospiro[chroman-2,3'-pyran]-4-one

• Inchi： 1S/C13H13BrO3/c14-9-2-3-12-10(6-9)11(15)7-13(17-12)4-1-5-16-8-13/h2-3,6H,1,4-5,7-8H2
• InChI Key： XXOIZWTYBCTRNE-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(CC1(COCCC1)O2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 320
• XLogP3: 2.3
• Topological Polar Surface Area: 35.5

Additional information on 6-Bromo-2',4',5',6'-tetrahydrospiro[chroman-2,3'-pyran]-4-one

Introduction to 6-Bromo-2',4',5',6'-tetrahydrospiro[chroman-2,3'-pyran]-4-one (CAS No. 1212017-68-9)

6-Bromo-2',4',5',6'-tetrahydrospiro[chroman-2,3'-pyran]-4-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic scaffold, characterized by its brominated chromane-pyranone core, presents a unique set of chemical and biological properties that make it a promising candidate for further exploration in drug discovery. The compound's molecular structure, featuring a spiro linkage between a chromane and a pyranone ring system, contributes to its distinct reactivity and potential applications in synthetic chemistry and bioactivity studies.

The CAS No. 1212017-68-9 assigned to this compound underscores its specific identity and distinguishes it from other molecules with similar structural motifs. This unique identifier is crucial for researchers who need to reference the compound accurately in scientific literature, patents, and regulatory filings. The bromine substituent at the 6-position of the chromane ring is particularly noteworthy, as it introduces electrophilic centers that can be exploited in various chemical transformations, including cross-coupling reactions and functional group interconversions.

In recent years, there has been growing interest in spirocyclic compounds due to their structural rigidity and ability to mimic natural products with high biological activity. The spiro[chroman-2,3'-pyran]-4-one core has been investigated for its potential as a pharmacophore in the development of drugs targeting neurological disorders, inflammatory conditions, and cancer. The presence of the bromine atom in 6-Bromo-2',4',5',6'-tetrahydrospiro[chroman-2,3'-pyran]-4-one enhances its utility as a building block in medicinal chemistry, enabling the synthesis of derivatives with tailored biological properties.

One of the most compelling aspects of this compound is its versatility in synthetic applications. The spirocyclic structure provides stability while allowing for modifications at multiple positions, making it an attractive scaffold for structure-activity relationship (SAR) studies. Researchers have leveraged the reactivity of the bromine atom to introduce diverse functional groups, leading to a library of derivatives with enhanced bioavailability and target specificity. These derivatives have shown promise in preclinical models, particularly in the context of inhibiting key enzymes involved in disease pathways.

The synthesis of 6-Bromo-2',4',5',6'-tetrahydrospiro[chroman-2,3'-pyran]-4-one typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include cyclization reactions to form the spirocyclic core, followed by functional group manipulations such as bromination at the desired position. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for transitioning from laboratory-scale research to industrial applications.

Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of novel therapeutic agents. For instance, researchers have explored its use in generating derivatives with anti-inflammatory properties by incorporating pharmacophores known to interact with specific biological targets. The bromine atom serves as a handle for further functionalization via palladium-catalyzed cross-coupling reactions, allowing for the introduction of aryl or heteroaryl groups that can modulate biological activity.

The tetrahydrospiro[chroman-2,3'-pyran]-4-one moiety itself is known for its ability to engage with biological receptors due to its rigid three-dimensional structure. This rigidity helps stabilize interactions with target proteins, enhancing binding affinity and selectivity. The bromine substituent further contributes to these interactions by participating in hydrogen bonding or hydrophobic interactions depending on the surrounding environment. Such features make this compound an invaluable tool for medicinal chemists seeking to develop next-generation drugs.

In addition to its pharmaceutical applications, 6-Bromo-2',4',5',6'-tetrahydrospiro[chroman-2,3'-pyran]-4-one has found utility in materials science and agrochemical research. Its unique structural features make it a candidate for developing novel materials with specific optical or electronic properties. Furthermore, derivatives of this compound have shown promise as intermediates in synthesizing agrochemicals with improved efficacy and environmental safety profiles.

The future prospects for 6-Bromo-2',4',5',6'-tetrahydrospiro[chroman-2,3'-pyran]-4-one are bright, with ongoing research focusing on optimizing its synthesis and exploring new derivatives with enhanced biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to the discovery of novel therapeutics that address unmet medical needs. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in shaping the future of drug discovery and development.